Cas no 89081-48-1 (Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl-)

Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl- structure
89081-48-1 structure
Product Name:Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl-
CAS No:89081-48-1
MF:C13H15N3S
MW:245.343301057816
CID:613092
PubChem ID:13304235
Update Time:2025-04-19

Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl-
    • 2-(imidazol-1-ylmethyl)-2-phenyl-1,3-thiazolidine
    • 89081-48-1
    • 2-[(1H-Imidazol-1-yl)methyl]-2-phenyl-1,3-thiazolidine
    • DTXSID10535939
    • Inchi: 1S/C13H15N3S/c1-2-4-12(5-3-1)13(15-7-9-17-13)10-16-8-6-14-11-16/h1-6,8,11,15H,7,9-10H2
    • InChI Key: DNDLWMXCMAFXQA-UHFFFAOYSA-N
    • SMILES: S1CCNC1(C1C=CC=CC=1)CN1C=NC=C1

Computed Properties

  • Exact Mass: 245.09866866g/mol
  • Monoisotopic Mass: 245.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.2Ų

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